(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid

• IUPAC Name: 2-[4-[[2-(2-methoxyphenoxy)acetyl]amino]phenyl]acetic acid
• InChI: InChI=1S/C17H17NO5/c1-22-14-4-2-3-5-15(14)23-11-16(19)18-13-8-6-12(7-9-13)10-17(20)21/h2-9H,10-11H2,1H3,(H,18,19)(H,20,21)
• InChI Key: KJDXYIXRRLLGLP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NC2=CC=C(C=C2)CC(=O)O
• Molecular Formula: C17H17NO5
• Molecular Weight: 315.32 g/mol

Description

(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid, also known as MPAPA, is a chemical compound that has been studied for its potential applications in scientific research.

Scientific Research Applications

(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid has been studied for its potential applications in cancer research, as it has been shown to inhibit the growth of several types of cancer cells in vitro. Additionally, (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid has been studied for its potential use as an anti-inflammatory agent, as it has been shown to reduce inflammation in animal models.

Mechanism of Action

The mechanism of action of (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid is not fully understood, but it is thought to involve the inhibition of certain enzymes and signaling pathways that are involved in cancer cell growth and inflammation.
Biochemical and Physiological Effects:
(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid has been shown to have a variety of biochemical and physiological effects, including the inhibition of cancer cell growth, the reduction of inflammation, and the modulation of certain signaling pathways involved in these processes.

Advantages and Limitations for Lab Experiments

One advantage of using (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid in lab experiments is its potential to inhibit cancer cell growth and reduce inflammation, which could be useful in studying these processes. However, one limitation is that the mechanism of action of (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid is not fully understood, which could make it difficult to interpret results.

Future Directions

There are several potential future directions for the use of (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid in scientific research. For example, further studies could be conducted to better understand the mechanism of action of (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid and its potential applications in cancer research and anti-inflammatory therapy. Additionally, studies could be conducted to investigate potential side effects and toxicity of (4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid in vivo.

Synthesis Methods

(4-{[(2-methoxyphenoxy)acetyl]amino}phenyl)acetic acid can be synthesized through a multi-step process involving the reaction of 2-methoxyphenol with chloroacetyl chloride, followed by the reaction of the resulting intermediate with 4-aminophenylacetic acid. The final product is obtained through purification and characterization techniques such as column chromatography and NMR spectroscopy.